Cas no 310451-82-2 (5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic Acid)

• Product Name: 5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic Acid
• CAS No: 310451-82-2
• MF: C₁₄H₇F₄N₃O₂
• MW: 325.217896699905
• MDL: MFCD01194316
• CID: 3057773
• PubChem ID: 781426
• Update Time: 2025-10-29

5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-fluorophenyl)-4-trifluoromethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• 5-(4-Fluoro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CS-0207405
• MFCD01194316
• ALBB-009968
• SCHEMBL3284626
• 5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• MLS000109344
• 5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• SMR000105288
• AFSLRXYYANFMSX-UHFFFAOYSA-N
• 5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-2-carboxylic acid
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 5-(4-fluorophenyl)-7-(trifluoromethyl)-
• EN300-227864
• CHEMBL1301751
• AG-219/37040001
• AKOS000304183
• C14H7F4N3O2
• SR-01000596984
• BBL039394
• HMS2276J14
• CCG-202866
• 310451-82-2
• SR-01000596984-1
• H25456
• STK315607
• LS-03372
• 5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic Acid

• MDL： MFCD01194316
• Inchi： 1S/C14H7F4N3O2/c15-8-3-1-7(2-4-8)9-5-11(14(16,17)18)21-12(19-9)6-10(20-21)13(22)23/h1-6H,(H,22,23)
• InChI Key： AFSLRXYYANFMSX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(=CC=2)F)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 325.04743912Da
• Monoisotopic Mass: 325.04743912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.5Ų

5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic Acid

Introduction to 5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic Acid (CAS No. 310451-82-2)

5-(4-Fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid (CAS No. 310451-82-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazoloapyrimidine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications.

The structural features of this compound, particularly the presence of a fluorophenyl and a trifluoromethyl substituent, contribute to its unique chemical properties and biological interactions. The fluorophenyl group is known to enhance binding affinity and metabolic stability, while the trifluoromethyl group introduces lipophilicity and resistance to metabolic degradation. These characteristics make it an attractive scaffold for designing novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyrazoloapyrimidine derivatives have emerged as promising candidates due to their ability to modulate key biological processes. Specifically, compounds like 5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid have shown potential in inhibiting enzymes involved in cancer progression and inflammatory responses.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The complexity of its synthesis underscores the importance of robust chemical expertise in its production.

Evaluation of the pharmacological properties of 5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid has revealed several intriguing findings. Preclinical studies indicate that this compound exhibits significant inhibitory activity against enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and immunology research. Additionally, its ability to interact with specific binding sites on biological macromolecules suggests potential applications in drug discovery.

The impact of fluorine substitution on the biological activity of this compound cannot be overstated. The introduction of fluorine atoms into aromatic rings can alter electronic properties, leading to enhanced binding affinity and selectivity. This phenomenon has been widely exploited in medicinal chemistry to develop more effective drugs with improved pharmacokinetic profiles. The presence of both a fluorophenyl and a trifluoromethyl group in 5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid further enhances its potential as a lead compound for drug development.

In conclusion, 5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceutical agents.